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Compound of Interest

Compound Name: Mycorradicin

Cat. No.: B1237083

Essential Safety and Handling Guide for
Mycorradicin

Disclaimer: A specific Safety Data Sheet (SDS) for Mycorradicin could not be located. The
following guidance is based on the available chemical properties of Mycorradicin and general
safety protocols for handling similar organic compounds in a laboratory setting. Researchers
should always conduct a thorough risk assessment before handling any chemical.

Mycorradicin is a C14 polyene derivative, a type of apocarotenoid, that contributes to the
yellow pigmentation in plant roots colonized by arbuscular mycorrhizal fungi.[1] It is classified
as a medium-chain fatty acid.[2][3] While specific toxicity data is not readily available, it is
prudent to handle it with care, following standard laboratory safety procedures.

Chemical and Physical Properties

Limited experimental data on the physico-chemical properties of Mycorradicin is available.
The following table summarizes computed properties from available chemical databases.
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Property Value Source
Molecular Formula C14H1604 PubChem|[3]
Molecular Weight 248.27 g/mol PubChem][3]
Appearance Yellow Pigment Frontiers[1]
Solubility Practically insoluble in water FooDBJ2]
Acidity Weakly acidic (based on pKa) FooDBJ2]

Personal Protective Equipment (PPE)

Appropriate PPE is crucial to minimize exposure when handling Mycorradicin. The following
table outlines the recommended PPE based on general best practices for handling chemical
compounds in a laboratory.
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Specifications and

PPE Category Item .
Rationale
Nitrile gloves are
recommended.[4] Ensure
) ) ) gloves are inspected for tears
Hand Protection Chemical-resistant gloves

or holes before use.[4] For
handling concentrates,

consider double-gloving.

Essential to protect against

o splashes or airborne particles.
) Safety glasses with side )
Eye Protection ) [5] A face shield may be
shields or goggles )
necessary when handling

larger quantities.

Should be worn to protect skin
Body Protection Laboratory coat and clothing from
contamination.

Recommended if handling

Mycorradicin as a powder to
Respiratory Protection Dust mask or respirator avoid inhalation.[6][7] Use in a

well-ventilated area or a

chemical fume hood.

Safe Handling Protocol and Operational Plan

A systematic approach is essential for the safe handling of Mycorradicin from receipt to
disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area. For procedures that may generate dust or aerosols, a

chemical fume hood is recommended.

Ensure easy access to safety equipment, including an eyewash station and a safety shower.

Keep the work area clean and organized to prevent accidental spills.
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2. Handling the Compound:

o Wear the appropriate PPE as detailed in the table above.

» Avoid direct contact with skin and eyes.

e Minimize the creation of dust if handling a solid form.

» Use appropriate tools (e.g., spatulas, weighing paper) to handle the compound.
3. In Case of a Spill:

o For small spills, carefully sweep up the solid material, trying not to create dust.

o Place the spilled material and any contaminated cleaning materials into a sealed container
for proper disposal.

For larger spills, follow your institution's emergency procedures.
Disposal Plan
Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.

o Waste Collection: Collect all Mycorradicin waste, including contaminated consumables
(e.q., gloves, weighing paper), in a clearly labeled, sealed waste container.

o Waste Segregation: Do not mix Mycorradicin waste with other incompatible waste streams.

» Disposal Route: Dispose of the chemical waste through your institution's hazardous waste
disposal program. Follow all local, state, and federal regulations for chemical waste disposal.

Workflow for Safe Handling of Mycorradicin
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Caption: Logical workflow for the safe handling of Mycorradicin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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